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Compound of Interest

Compound Name: Hydrazine acetate

Cat. No.: B1329945

Hydrazine Acetate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydrazine acetate (CAS No: 7335-65-1) is a versatile and efficient reagent widely employed in
organic synthesis, particularly within the realm of carbohydrate chemistry and for the
preparation of pharmaceutical intermediates. This technical guide provides an in-depth
overview of its chemical properties, synthesis, and key applications. Detailed experimental
protocols for its synthesis and its use in crucial synthetic transformations are presented.
Furthermore, this document includes safety and handling information essential for laboratory
use.

Chemical and Physical Properties

Hydrazine acetate is the salt formed from the reaction of hydrazine and acetic acid. It is
typically a white to light yellow crystalline solid.[1] Its properties make it a milder alternative to
pure hydrazine or hydrazine hydrate, offering greater selectivity in certain reactions.[2]

Table 1: Physicochemical Properties of Hydrazine Acetate
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Property Value Source(s)

CAS Number 7335-65-1 [31[4]1[5][6]

13255-48-6 (alternate) [7]

Molecular Formula C2HsN20:2 [31[5]1[8]

HaN2-C2H40z2 [2]

H2NNH2-CH3CO2zH [6]

Molecular Weight 92.10 g/mol [5161[8]

Appearance White to light yellow crystalline (1]
powder

Melting Point 100-102 °C [1][4][9]

Boiling Point 117.10°C [4]

Flash Point 40.00 °C [4]

Storage Temperature

10°C - 25°C in a dark, inert

atmosphere

[1]14]

Synthesis of Hydrazine Acetate

Hydrazine acetate is typically synthesized through the reaction of hydrazine hydrate with

glacial acetic acid. The reaction is exothermic and requires careful temperature control.

Experimental Protocol: Synthesis of Hydrazine

Acetate[3]

Materials:

¢ 85% Hydrazine hydrate (28.5 mL, 0.5 mol)

o Glacial acetic acid (28.6 mL, 0.5 mol)

e Chloroform
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o Ethanol

e 100 mL round-bottomed flask
e Ice bath

e Stirring apparatus

e Rotary evaporator
Procedure:

e Add 85% hydrazine hydrate to a 100 mL round-bottomed flask and place it in an ice bath
with stirring.

o Slowly add glacial acetic acid dropwise to the flask, ensuring the reaction temperature is
maintained between 0-10°C.

 After the addition is complete, continue stirring the reaction mixture at room temperature for
40 minutes.

o Remove the water from the reaction system by distillation under reduced pressure.

» To the remaining liquid, add a solvent mixture of chloroform and ethanol (1:1, 20 mL, v/v)
and stir in an ice bath to induce crystallization.

o Transfer the mixture to a 4°C refrigerator to promote further crystallization.

* Remove the solvent by evaporation under reduced pressure to yield the final product as a
white solid.

Expected Yield: Approximately 90.5% (41.6 g).[3]

Synthesis Workflow
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Hydrazine Acetate Synthesis Workflow
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Caption: Workflow for the synthesis of hydrazine acetate.

Applications in Organic Synthesis

Hydrazine acetate is a valuable reagent in several areas of organic synthesis, most notably in
carbohydrate chemistry.[2][4] It is also used as a building block for the preparation of various
organic derivatives, including pharmaceuticals and agrochemicals.[1][10]
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Key Applications:

Cleavage of Glycosidic Esters: It is employed for the selective cleavage of ester protecting
groups in carbohydrates.[1][10]

« Anomeric Denitration: Hydrazine acetate serves as a mild and efficient reagent for the
anomeric denitration of carbohydrates.[1][10][11]

o Deformylation: The rate of deformylation with hydrazine acetate is slower than with
hydrazine alone, which can be advantageous for sensitive substrates.[1]

¢ Synthesis of Heterocyclic Compounds: It acts as a precursor in the synthesis of various
heterocyclic compounds.[2]

Experimental Protocol: Anomeric Deacetylation of Per-
acetylated Sugars

This protocol is a general representation of the use of hydrazine acetate for the selective
deprotection of the anomeric acetate group on a fully acetylated carbohydrate, a common step
in the synthesis of glycosyl donors.

Materials:

Per-acetylated sugar (e.g., penta-O-acetyl-B-D-glucopyranose)

» Hydrazine acetate

e Dimethylformamide (DMF)

¢ Reaction flask

e Stirring apparatus

e Thin Layer Chromatography (TLC) apparatus

 Silica gel for column chromatography

Procedure:
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» Dissolve the per-acetylated sugar in DMF in a reaction flask.

« Add hydrazine acetate to the solution at room temperature with stirring. The molar ratio of
hydrazine acetate to the sugar may need to be optimized depending on the substrate.

» Monitor the reaction progress by TLC. The reaction is typically complete within a few hours.
o Upon completion, quench the reaction by adding a suitable reagent (e.g., acetone).
» Remove the solvent under reduced pressure.

 Purify the resulting hemiacetal by silica gel column chromatography.

Logical Relationship in Carbohydrate Synthesis
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Role of Hydrazine Acetate in Glycosylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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